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Compound of Interest

Compound Name: Methyl 3-(bromomethyl)picolinate

Cat. No.: B047344 Get Quote

Essential Safety and Handling Guide for Methyl
3-(bromomethyl)picolinate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Methyl 3-(bromomethyl)picolinate in a laboratory setting.

Researchers, scientists, and drug development professionals should adhere to these

guidelines to minimize risks and ensure a safe working environment.

Chemical Identifier:

Name: Methyl 3-(bromomethyl)picolinate

CAS Number: 116986-09-5

Molecular Formula: C₈H₈BrNO₂

Hazard Summary: Methyl 3-(bromomethyl)picolinate is a hazardous substance. Based on

available data for the compound and structurally similar chemicals, it is classified as harmful if

swallowed or in contact with skin, and it is expected to cause severe skin burns and eye

damage.[1]

Signal Word: Danger
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Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory for handling Methyl 3-
(bromomethyl)picolinate to prevent skin, eye, and respiratory exposure.[2][3]

Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[3]

Double gloving is

recommended.

Prevents skin contact and

absorption. Regularly inspect

gloves for any signs of

degradation or puncture before

and during use.[4]

Eye and Face Protection

Chemical safety goggles and a

face shield. Must be ANSI

Z87.1 compliant.[5]

Protects against splashes and

airborne particles that can

cause severe eye damage.[1]

[6]

Skin and Body Protection

A flame-resistant lab coat worn

over long-sleeved clothing and

closed-toe shoes. For larger

quantities or increased splash

potential, a chemical-resistant

apron is advised.

Minimizes skin exposure.[3][6]

Respiratory Protection

All handling must be

conducted in a certified

chemical fume hood.[3][6] If a

fume hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Prevents inhalation of dust or

vapors.[6]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing exposure and preventing

contamination.

1. Preparation:
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Training: Ensure all personnel handling the compound are trained on its hazards and the

proper handling procedures.

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and have been recently tested.[3]

Fume Hood: Verify that the chemical fume hood is functioning correctly. The work surface

should be clean and covered with disposable, absorbent bench paper.[5][7]

PPE: Don all required personal protective equipment as specified in the table above before

entering the designated handling area.[2]

2. Weighing and Transfer:

Perform all weighing and transfer operations within the fume hood to control airborne

particulates and vapors.[5]

Use anti-static weigh paper or a tared container for weighing the solid compound.

Handle the solid with care to avoid generating dust.[5] Use a spatula for transfers.

If preparing a solution, slowly add the solid to the solvent to prevent splashing. Keep

containers capped when not in use.[5]

3. Post-Handling and Decontamination:

After handling, decontaminate all glassware, equipment, and the work surface within the

fume hood.[2]

Remove PPE carefully, avoiding contact with the outer surfaces of gloves.[2]

Wash hands thoroughly with soap and water after removing all PPE.[5]

First Aid Measures
Immediate action is critical in case of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][8]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing all contaminated clothing and shoes.

Seek immediate medical attention.[1][6]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][4]

Storage and Disposal Plan
Storage:

Store in a cool, dry, and well-ventilated area.[2]

The recommended storage temperature is 2-8°C.

Keep containers tightly sealed and protect from direct sunlight.[2]

Store in a designated corrosives area, away from incompatible materials such as bases and

oxidizing agents.[1]

Disposal:

All waste containing Methyl 3-(bromomethyl)picolinate must be treated as hazardous

waste.
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Solid Waste: Collect unused solid compound and contaminated materials (e.g., weigh paper,

gloves, bench paper) in a dedicated, clearly labeled hazardous waste container for

halogenated organic compounds.[2][5]

Liquid Waste: Collect solutions in a separate, labeled hazardous waste container for

halogenated organic solvents.[5]

Disposal Method: All waste must be disposed of through a licensed hazardous waste

disposal service. High-temperature incineration is a typical disposal method for brominated

organic compounds.[4][5] Do not dispose of this chemical down the drain or in regular trash.

[5]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

